Cas no 125093-10-9 (Piperazine,2,5-dimethyl-1,4-dinitroso-, trans- (9CI))

• Product Name: Piperazine,2,5-dimethyl-1,4-dinitroso-, trans- (9CI)
• CAS No: 125093-10-9
• MF: C₆H₁₂N₄O₂
• MW: 172.185080528259
• CID: 103624
• PubChem ID: 21817725
• Update Time: 2025-04-18

Piperazine,2,5-dimethyl-1,4-dinitroso-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine,2,5-dimethyl-1,4-dinitroso-, trans- (9CI)
• (2R,5S)-2,5-DIMETHYL-1,4-DINITROSOPIPERAZINE
• 125093-10-9
• Piperazine, 2,5-dimethyl-1,4-dinitroso-, trans- (9CI)

• Inchi： 1S/C6H12N4O2/c1-5-3-10(8-12)6(2)4-9(5)7-11/h5-6H,3-4H2,1-2H3/t5-,6+
• InChI Key： ZDRKXNMKZRFCCW-OLQVQODUSA-N
• SMILES： O=NN1C[C@@H](C)N(C[C@@H]1C)N=O

Computed Properties

• Exact Mass: 172.09616
• Monoisotopic Mass: 172.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• PSA: 65.34